Cas no 1822846-70-7 (Methyl 3-oxo-2,4-dihydro-1H-isoquinoline-8-carboxylate)

• Product Name: Methyl 3-oxo-2,4-dihydro-1H-isoquinoline-8-carboxylate
• CAS No: 1822846-70-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 4708470
• Update Time: 2025-05-21

Methyl 3-oxo-2,4-dihydro-1H-isoquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
• Methyl 3-oxo-2,4-dihydro-1H-isoquinoline-8-carboxylate

• Inchi： 1S/C11H11NO3/c1-15-11(14)8-4-2-3-7-5-10(13)12-6-9(7)8/h2-4H,5-6H2,1H3,(H,12,13)
• InChI Key： LGSCPHQBCUZKDE-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=C(C(=O)OC)C=2CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 277
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on Methyl 3-oxo-2,4-dihydro-1H-isoquinoline-8-carboxylate

Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate (CAS No. 1822846-70-7): A Comprehensive Overview

Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate, also known by its CAS registry number 1822846-70-7, is a fascinating compound with significant potential in various scientific and industrial applications. This compound belongs to the broader class of isoquinoline derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. In recent years, advancements in synthetic chemistry and materials science have further highlighted the importance of this compound in cutting-edge research.

The molecular structure of Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate is characterized by a bicyclic framework with an isoquinoline core. The presence of a methyl ester group at the 8-position and a ketone group at the 3-position introduces unique functional groups that contribute to its reactivity and versatility. These functional groups make it an ideal candidate for various chemical transformations, including nucleophilic additions, condensations, and cyclizations.

Recent studies have explored the potential of Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate in drug discovery. Researchers have identified its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, its derivatives have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate enzyme activity makes it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into conjugated polymers to enhance their optical and electrical properties.

The synthesis of Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline-8-Carboxylate involves a series of well-established organic reactions. Starting from readily available starting materials such as o-anisidine or related aromatic amines, the synthesis typically proceeds through Friedlander-type cyclizations or other cyclization reactions that form the isoquinoline core. The introduction of the methyl ester group is achieved through esterification reactions under mild conditions.

One of the most intriguing aspects of Methyl 3-Oxo-2,4-Dihydro-1H-Isoquinoline